Cas no 821801-01-8 (Butanamide, N-[(1S)-2-oxocycloheptyl]-)
821801-01-8 structure
Product Name:Butanamide, N-[(1S)-2-oxocycloheptyl]-
CAS No:821801-01-8
MF:C11H19NO2
MW:197.27406334877
CID:696225
PubChem ID:11298545
Update Time:2025-04-19
Butanamide, N-[(1S)-2-oxocycloheptyl]- Chemical and Physical Properties
Names and Identifiers
-
- Butanamide, N-[(1S)-2-oxocycloheptyl]-
- N-[(1S)-2-oxocycloheptyl]butanamide
- 821801-01-8
- DTXSID50461586
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- Inchi: 1S/C11H19NO2/c1-2-6-11(14)12-9-7-4-3-5-8-10(9)13/h9H,2-8H2,1H3,(H,12,14)/t9-/m0/s1
- InChI Key: SCWVGSOLKATSDY-VIFPVBQESA-N
- SMILES: O=C1CCCCC[C@@H]1NC(CCC)=O
Computed Properties
- Exact Mass: 197.141578849g/mol
- Monoisotopic Mass: 197.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 46.2Ų
Butanamide, N-[(1S)-2-oxocycloheptyl]- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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